Cas no 2229138-53-6 (2-{imidazo1,2-apyrazin-3-yl}-2-methylpropanenitrile)

2-{Imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile is a heterocyclic nitrile compound featuring an imidazopyrazine core, a structure of interest in medicinal chemistry and pharmaceutical research. Its key advantages include its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's nitrile group enhances its reactivity, enabling further functionalization, while the imidazopyrazine scaffold contributes to its potential binding affinity for target proteins. Its stability and synthetic accessibility make it a valuable building block for drug discovery and chemical biology applications. The methyl substitution at the α-position further modulates steric and electronic properties, optimizing its utility in structure-activity relationship studies.
2-{imidazo1,2-apyrazin-3-yl}-2-methylpropanenitrile structure
2229138-53-6 structure
Product Name:2-{imidazo1,2-apyrazin-3-yl}-2-methylpropanenitrile
CAS No:2229138-53-6
MF:C10H10N4
MW:186.21320104599
CID:6588165
PubChem ID:165860414
Update Time:2025-05-25

2-{imidazo1,2-apyrazin-3-yl}-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-{imidazo1,2-apyrazin-3-yl}-2-methylpropanenitrile
    • EN300-1727096
    • 2229138-53-6
    • 2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
    • Inchi: 1S/C10H10N4/c1-10(2,7-11)8-5-13-9-6-12-3-4-14(8)9/h3-6H,1-2H3
    • InChI Key: BLOROOKTHIUXSP-UHFFFAOYSA-N
    • SMILES: N12C=CN=CC1=NC=C2C(C#N)(C)C

Computed Properties

  • Exact Mass: 186.090546336g/mol
  • Monoisotopic Mass: 186.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54Ų

2-{imidazo1,2-apyrazin-3-yl}-2-methylpropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1727096-0.05g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
0.05g
$983.0 2023-09-20
Enamine
EN300-1727096-0.1g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
0.1g
$1031.0 2023-09-20
Enamine
EN300-1727096-0.25g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
0.25g
$1078.0 2023-09-20
Enamine
EN300-1727096-0.5g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
0.5g
$1124.0 2023-09-20
Enamine
EN300-1727096-1.0g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
1g
$1172.0 2023-05-26
Enamine
EN300-1727096-2.5g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
2.5g
$2295.0 2023-09-20
Enamine
EN300-1727096-5.0g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
5g
$3396.0 2023-05-26
Enamine
EN300-1727096-10.0g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
10g
$5037.0 2023-05-26
Enamine
EN300-1727096-1g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
1g
$1172.0 2023-09-20
Enamine
EN300-1727096-5g
2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile
2229138-53-6
5g
$3396.0 2023-09-20

Additional information on 2-{imidazo1,2-apyrazin-3-yl}-2-methylpropanenitrile

Comprehensive Overview of 2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile (CAS No. 2229138-53-6)

2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile, with the CAS number 2229138-53-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized derivative of imidazo[1,2-a]pyrazine exhibits unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular framework combines a methylpropanenitrile moiety with a heterocyclic imidazo[1,2-a]pyrazine core, offering versatile reactivity for further chemical modifications.

In recent years, the demand for imidazo[1,2-a]pyrazine derivatives has surged due to their potential applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators. Researchers are actively exploring the structure-activity relationships (SAR) of such compounds to optimize their efficacy and selectivity. The inclusion of a nitrile group in 2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry.

From an industrial perspective, the synthesis of CAS 2229138-53-6 involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or nucleophilic substitution strategies. The compound's stability under ambient conditions and solubility in common organic solvents like DMSO and methanol further elevate its utility in high-throughput screening (HTS) assays. Notably, its low molecular weight and high purity make it a preferred choice for fragment-based drug design (FBDD).

Environmental and regulatory considerations are also critical when discussing 2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile. While it is not classified as a hazardous substance under major global regulatory frameworks, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are currently under investigation, aligning with the growing emphasis on green chemistry principles in synthetic workflows.

Market trends indicate a rising interest in imidazo[1,2-a]pyrazine scaffolds, driven by their prominence in oncology and CNS drug development. Patent filings related to CAS 2229138-53-6 have increased, reflecting its commercial potential. Analytical techniques such as HPLC, LC-MS, and NMR are routinely employed to characterize this compound, ensuring batch-to-batch consistency for end-users.

In conclusion, 2-{imidazo[1,2-a]pyrazin-3-yl}-2-methylpropanenitrile represents a compelling case study in the intersection of synthetic chemistry and biomedical innovation. Its multifunctional architecture and scalable synthesis position it as a key player in next-generation therapeutic agent development. As research progresses, this compound is poised to address unmet needs in precision medicine and sustainable agrochemical formulations.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.